Cas no 480439-35-8 (2-(2-isocyanatoethyl)-1,4-dimethoxybenzene)

• Product Name: 2-(2-isocyanatoethyl)-1,4-dimethoxybenzene
• CAS No: 480439-35-8
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• MDL: MFCD06411290
• CID: 1518471
• PubChem ID: 16213864
• Update Time: 2025-04-21

2-(2-isocyanatoethyl)-1,4-dimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-(2-isocyanatoethyl)-1,4-dimethoxybenzene
• 2,5-Dimethoxyphenethyl isocyanate
• ACMC-20aoap
• 571679_ALDRICH
• CTK8C6110
• MolPort-003-748-799
• X4580
• I14-48242
• 2 5-DIMETHOXYPHENETHYL ISOCYANATE 97
• 2,5-Dimethoxyphenethyl isocyanate,97%
• DTXSID30584146
• AKOS015912762
• 2,5-Dimethoxyphenethyl isocyanate, 97%
• EN300-322425
• SCHEMBL1846057
• 480439-35-8

• MDL： MFCD06411290
• Inchi： 1S/C11H13NO3/c1-14-10-3-4-11(15-2)9(7-10)5-6-12-8-13/h3-4,7H,5-6H2,1-2H3
• InChI Key： QUOSISUJAVFTPN-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1CCN=C=O)OC

Computed Properties

• Exact Mass: 207.09000
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 47.9Ų

Experimental Properties

• Density: 1.153 g/mL at 25 °C(lit.)
• Boiling Point: 301-302 °C(lit.)
• Flash Point: >230 °F
• Refractive Index: n20/D 1.5300(lit.)
• PSA: 47.89000
• LogP: 1.58210

2-(2-isocyanatoethyl)-1,4-dimethoxybenzene Security Information

• Hazardous Material transportation number：UN 2206 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-42
• Safety Instruction： 23-26-36
• Hazardous Material Identification：